N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea

• IUPAC Name: 1-(2-pyridin-2-ylethyl)-3-[3-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C15H14F3N3S/c16-15(17,18)11-4-3-6-13(10-11)21-14(22)20-9-7-12-5-1-2-8-19-12/h1-6,8,10H,7,9H2,(H2,20,21,22)
• InChI Key: SIVCCINPPNYVHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCNC(=S)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C15H14F3N3S
• Molecular Weight: 325.4 g/mol

Description

N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea, also known as PTU, is a chemical compound that is widely used in scientific research. It belongs to the class of thiourea compounds and has a molecular formula of C13H11F3N2S. PTU is a white crystalline solid that is soluble in organic solvents such as ethanol and dimethyl sulfoxide.

Mechanism of Action

The mechanism of action of N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea involves its inhibition of thyroid peroxidase. This enzyme is responsible for the oxidation and iodination of tyrosine residues in thyroglobulin, which is the precursor of thyroid hormones. N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea binds to the active site of thyroid peroxidase and prevents the enzyme from carrying out these reactions. This leads to a reduction in the production of thyroid hormones.
Biochemical and Physiological Effects
N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea has a number of biochemical and physiological effects that are related to its inhibition of thyroid peroxidase. It has been shown to reduce the levels of thyroid hormones in animal models and in vitro studies. This effect is dose-dependent and can be reversed by discontinuing N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea treatment. N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea has also been shown to reduce the size and vascularity of thyroid nodules in some patients with thyroid disease.

Advantages and Limitations for Lab Experiments

The use of N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea in scientific research has a number of advantages and limitations. One of the main advantages is its specificity for thyroid peroxidase, which allows for the selective inhibition of thyroid hormone synthesis. N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea is also relatively easy to synthesize and has a long shelf-life. However, N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea has a number of limitations, including its potential toxicity and the need for careful dosing and monitoring. In addition, N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea may have off-target effects that can complicate data interpretation.

Future Directions

There are a number of future directions for research involving N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea. One potential area of study is the development of more selective inhibitors of thyroid peroxidase that have fewer off-target effects. Another area of research is the use of N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea in combination with other drugs to treat thyroid disease. Finally, N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea may have potential applications in the treatment of other diseases that involve the dysregulation of hormone synthesis, such as certain forms of cancer.

Scientific Research Applications

N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea has been used extensively in scientific research as a tool to study thyroid hormone metabolism. It is a potent inhibitor of thyroid peroxidase, an enzyme that is involved in the synthesis of thyroid hormones. By inhibiting thyroid peroxidase, N-[2-(2-pyridinyl)ethyl]-N'-[3-(trifluoromethyl)phenyl]thiourea can be used to reduce the production of thyroid hormones in animal models and in vitro studies.